Cas no 41034-58-6 (Bicyclo[2.2.2]octane-1,4-dicarbonitrile)

Bicyclo[2.2.2]octane-1,4-dicarbonitrile structure
41034-58-6 structure
Product Name:Bicyclo[2.2.2]octane-1,4-dicarbonitrile
CAS No:41034-58-6
MF:C10H12N2
MW:160.215682029724
CID:2634394
PubChem ID:12659655
Update Time:2025-04-21

Bicyclo[2.2.2]octane-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,4-dicyanobicyclo(2.2.2)octane
    • 41034-58-6
    • SCHEMBL18322215
    • Bicyclo[2.2.2]octane-1,4-dicarbonitrile
    • Inchi: 1S/C10H12N2/c11-7-9-1-2-10(8-12,5-3-9)6-4-9/h1-6H2
    • InChI Key: WWCLYGZDLIPFJF-UHFFFAOYSA-N
    • SMILES: N#CC12CCC(C#N)(CC1)CC2

Computed Properties

  • Exact Mass: 160.100048391Da
  • Monoisotopic Mass: 160.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.6Ų
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